Cas no 2376143-31-4 ((2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester)

• Product Name: (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester
• CAS No: 2376143-31-4
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• MDL: MFCD32177097
• CID: 4776490
• Update Time: 2026-02-26

(2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester
• SB35873
• Rel-diethyl (2S,5R)-2-amino-5-hydroxyhexanedioate
• (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester

• MDL： MFCD32177097
• Inchi： 1S/C10H19NO5/c1-3-15-9(13)7(11)5-6-8(12)10(14)16-4-2/h7-8,12H,3-6,11H2,1-2H3/t7-,8+/m0/s1
• InChI Key： NTJKEXWUEJHXIE-JGVFFNPUSA-N
• SMILES： O[C@@H](C(=O)OCC)CC[C@@H](C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 231
• XLogP3: 0
• Topological Polar Surface Area: 98.8

Additional information on (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester

Introduction to (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester (CAS No. 2376143-31-4)

(2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2376143-31-4, belongs to a class of molecules known for their potential biological activities. The precise stereochemistry and functional groups present in this compound make it a subject of intense study, particularly in the context of drug discovery and development.

The molecular structure of (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester features a hexanedioic acid backbone with specific stereochemical configurations at the 2nd and 5th positions. The presence of both an amino group and a hydroxyl group, along with the diethyl ester modification, contributes to its unique chemical properties and reactivity. These features are crucial for its potential applications in synthetic chemistry and as a building block for more complex molecules.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester is particularly significant because enantiomers can exhibit vastly different biological activities. This has led to extensive research into methods for the efficient synthesis and isolation of this compound in its pure enantiomeric form.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advances in catalytic methods, such as asymmetric hydrogenation and enzymatic resolutions, have made it possible to produce enantiomerically pure forms of these compounds more efficiently. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the key areas where (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester shows promise is in the development of novel therapeutic agents. The structural motifs present in this compound are reminiscent of natural products that have been identified to have various biological activities. For instance, related compounds have been investigated for their potential roles in modulating enzyme activity and cellular signaling pathways.

Recent studies have highlighted the importance of amino acids and their derivatives in drug design. The presence of both an amino group and a hydroxyl group in (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester suggests that it could serve as a precursor for more complex molecules with targeted biological activities. Researchers have explored its potential as a scaffold for developing drugs that interact with specific protein targets.

The diethyl ester functionality in this compound also makes it a versatile intermediate in organic synthesis. Ester groups can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups or the cleavage of the ester to reveal more reactive sites. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

In addition to its synthetic utility, (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester has been studied for its potential role in understanding metabolic pathways. The hexanedioic acid moiety is related to intermediates found in various metabolic cycles, including the tricarboxylic acid (TCA) cycle. Understanding how such compounds interact with biological systems can provide insights into disease mechanisms and lead to the development of new therapeutic strategies.

The use of computational methods has also been instrumental in studying (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize drug candidates for better efficacy and reduced side effects.

One notable application of this compound is in the development of chiral auxiliaries and catalysts. Chiral molecules are essential tools in asymmetric synthesis, where they help direct chemical reactions towards specific stereoisomers. The unique stereochemistry of (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester makes it a promising candidate for such applications.

The pharmaceutical industry has increasingly recognized the importance of chiral chemistry in drug development. Many approved drugs are enantiomerically pure or contain chiral centers that must be carefully controlled during synthesis. The demand for high-quality chiral building blocks like (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester continues to grow as new therapeutic agents are discovered.

In conclusion, (2S,5R)-Rel-2-Amino-5-hydroxy-hexanedioic acid diethyl ester (CAS No. 2376143-31-4) is a versatile and interesting compound with significant potential applications in pharmaceutical research and synthetic chemistry. Its unique stereochemistry and functional groups make it a valuable tool for developing new drugs and understanding biological processes at a molecular level.